Cas no 464877-31-4 (1-2-(adamantan-1-yl)ethoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-2-(adamantan-1-yl)ethoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride
• CAS No: 464877-31-4
• MF: C₂₀H₃₆ClNO₂
• MW: 357.958345413208
• CID: 6430273
• PubChem ID: 2769757
• Update Time: 2025-05-24

1-2-(adamantan-1-yl)ethoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(adamantan-1-yl)ethoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride
• 1-[2-(1-adamantyl)ethoxy]-3-piperidin-1-ylpropan-2-ol;hydrochloride
• CHEMBL1382659
• 1-[2-(1-adamantyl)ethoxy]-3-(1-piperidinyl)-2-propanol hydrochloride
• 1-[2-(adamantan-1-yl)ethoxy]-3-(piperidin-1-yl)propan-2-ol hydrochloride
• AKOS026677624
• SMR000137182
• REGID_for_CID_2769757
• F0050-0056
• 1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride
• MLS000532243
• 464877-31-4

• Inchi： 1S/C20H35NO2.ClH/c22-19(14-21-5-2-1-3-6-21)15-23-7-4-20-11-16-8-17(12-20)10-18(9-16)13-20;/h16-19,22H,1-15H2;1H
• InChI Key： HYSYYOSXGDCLOS-UHFFFAOYSA-N
• SMILES： C(C12CC3CC(CC(C3)C1)C2)COCC(O)CN1CCCCC1.Cl

Computed Properties

• Exact Mass: 357.2434571g/mol
• Monoisotopic Mass: 357.2434571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-2-(adamantan-1-yl)ethoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride

Chemical Compound CAS No 464877-31-4: 1-[2-(Adamantan-1-yl)ethoxy]-3-(piperidin-1-yl)propan-2-ol Hydrochloride

The compound with CAS No 464877-31-4, known as 1-[2-(Adamantan-1-yl)ethoxy]-3-(piperidin-1-yl)propan-2-ol hydrochloride, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates an adamantanane framework, a piperidine ring, and a hydroxyl group, all connected through ether and alcohol functionalities. The presence of these structural elements contributes to its versatile chemical properties and biological activity.

Recent studies have highlighted the importance of adamantanane-based compounds in drug design due to their rigid structure and ability to form stable interactions with biological targets. The adamantanane moiety in this compound provides a bulky, non-polar surface that can enhance the molecule's lipophilicity, making it more likely to cross cellular membranes. This property is particularly advantageous in the development of drugs targeting central nervous system disorders or other conditions requiring high bioavailability.

The piperidine ring within the molecule adds another layer of complexity. Piperidine derivatives are well-known for their ability to act as ligands in various biochemical systems. In this compound, the piperidine group may facilitate interactions with enzymes or receptors, potentially modulating enzymatic activity or signal transduction pathways. Recent research has explored the role of piperidine-containing compounds in inhibiting kinases and other key enzymes involved in disease progression.

The hydroxyl group present in the molecule plays a crucial role in its solubility and reactivity. Hydroxyl groups can participate in hydrogen bonding, which is essential for both intra-molecular stability and inter-molecular interactions with biological systems. This feature makes the compound suitable for further functionalization or modification to enhance its therapeutic potential.

From a synthetic standpoint, the preparation of 1-[2-(Adamantanane)ethoxy]-3-(piperidine)propanol hydrochloride involves multi-step organic synthesis techniques. The synthesis typically begins with the preparation of the adamantanane derivative, followed by etherification and subsequent coupling with the piperidine-containing moiety. The final step involves protonation of the alcohol group to form the hydrochloride salt, ensuring optimal solubility for pharmacological applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules more accurately. Molecular docking studies have shown that this compound has potential binding affinities for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, aiding in the design of more potent analogs.

In terms of applications, this compound exhibits promising activity in preclinical models of neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with key neuronal targets suggests it could serve as a lead compound for developing novel therapeutics. Furthermore, its structural versatility allows for modifications that could enhance efficacy while minimizing off-target effects.

The study of adamantanane-piperidine hybrids like this compound has also opened new avenues in materials science. Researchers are exploring their use as building blocks for advanced materials with unique mechanical and electronic properties. For instance, these compounds could be employed in the development of self-healing polymers or high-performance lubricants due to their robust molecular frameworks.

In conclusion, CAS No 464877-31-4: 1-[2-(Adamantanane)ethoxy]-3-(Piperidine)propanol Hydrochloride represents a fascinating example of how complex organic molecules can be tailored for diverse applications across multiple disciplines. With ongoing research uncovering new aspects of its chemistry and biology, this compound holds significant promise for advancing both medical treatments and material innovations.